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Compound of Interest

Compound Name: RapaLink-1

Cat. No.: B15541004 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with RapaLink-1. Adherence to these procedures is

essential for ensuring laboratory safety and maintaining the integrity of your experiments.

Hazard Identification and Personal Protective
Equipment (PPE)
RapaLink-1 is classified with acute oral toxicity and is very toxic to aquatic life with long-lasting

effects.[1] Therefore, stringent adherence to safety protocols is mandatory.

1.1 GHS Hazard Classification

Classification Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed.[1]

Acute aquatic toxicity (Category 1) H400: Very toxic to aquatic life.[1]

Chronic aquatic toxicity (Category 1)
H410: Very toxic to aquatic life with long lasting

effects.[1]

1.2 Recommended Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15541004?utm_src=pdf-interest
https://www.benchchem.com/product/b15541004?utm_src=pdf-body
https://www.benchchem.com/product/b15541004?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC11816.html
https://dcchemicals.com/msds/MSDS_DC11816.html
https://dcchemicals.com/msds/MSDS_DC11816.html
https://dcchemicals.com/msds/MSDS_DC11816.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification

Eye Protection Safety Glasses
Must be worn at all times in the

laboratory.

Goggles
Recommended when there is

a risk of splashing.

Hand Protection Chemical-resistant gloves

Nitrile or other appropriate

material. Inspect for tears

before use.

Body Protection Laboratory Coat
Fully buttoned to protect skin

and clothing.

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area. Use a

NIOSH-approved respirator if

aerosols may be generated or

if working with large quantities.

Handling and Storage
Proper handling and storage are critical to ensure the stability of RapaLink-1 and the safety of

laboratory personnel.

2.1 Reconstitution and Stock Solutions

RapaLink-1 is typically supplied as a lyophilized powder.[2]

Parameter Recommendation

Solvent DMSO

Stock Concentration 10 mM

Example Reconstitution

To create a 10 mM stock solution, reconstitute 5

mg of RapaLink-1 powder in 0.28 mL of DMSO.

[2]
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2.2 Storage Conditions

Form Storage Temperature Stability

Lyophilized Powder 4°C, desiccated 24 months[2]

In Solution (DMSO) -20°C

Use within 1 month to prevent

loss of potency. Aliquot to

avoid multiple freeze/thaw

cycles.[2]

2.3 General Handling Precautions

Do not eat, drink, or smoke when using this product.[1]

Wash skin thoroughly after handling.[1]

Avoid release to the environment.[1]

Ensure adequate ventilation in the work area.

First Aid Measures
In case of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[1]

Eye Contact

Remove any contact lenses, locate an eye-wash

station, and flush eyes immediately with large

amounts of water. Separate eyelids with fingers

to ensure adequate flushing. Promptly call a

physician.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and call a physician.[1]

Inhalation

Immediately relocate self or victim to fresh air. If

not breathing, give artificial respiration. Seek

medical attention.[3]

Disposal Plan
Due to its high aquatic toxicity, RapaLink-1 and its containers must be disposed of as

hazardous waste.

Waste Disposal: Dispose of contents/container to an approved waste disposal plant.[1]

Spillage: Collect spillage.[1] Avoid dust formation and prevent it from entering drains.

RapaLink-1 Mechanism of Action: mTOR Signaling
Pathway
RapaLink-1 is a third-generation mTOR inhibitor that combines the functionalities of first-

generation (rapamycin-like) and second-generation (mTOR kinase inhibitors) compounds.[2][4]

It bivalently binds to mTOR, effectively inhibiting both mTORC1 and mTORC2 complexes.[2]

This dual inhibition overcomes resistance seen with earlier generations of mTOR inhibitors.[2]

[5]
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Caption: RapaLink-1 inhibits both mTORC1 and mTORC2 pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
RapaLink-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541004#personal-protective-equipment-for-
handling-rapalink-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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